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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,3-
Dichlorotoluene (CAS No. 32768-54-0). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Introduction
2,3-Dichlorotoluene is a colorless, combustible liquid with a toluene-like odor.[1] It is insoluble

in water and is used as a reagent in organic synthesis, including in the manufacturing of

pharmaceuticals like Lamotrigine and Felodipine.[2][3] Due to its hazardous nature, strict safety

protocols must be followed during its handling and storage.

Hazard Identification
2,3-Dichlorotoluene is classified as a hazardous chemical.[4] Key hazards include:

Flammability: Combustible liquid.[4][5][6] Vapors may form explosive mixtures with air and

can travel to an ignition source and flash back.[1]

Health Hazards:

Causes skin and serious eye irritation.[4][7]

May cause respiratory irritation.[4][7]
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Harmful if inhaled.[5]

May cause gastrointestinal irritation if ingested.[1]

The toxicological properties have not been fully investigated, and effects from exposure

may be delayed.[1]

Quantitative Data
A summary of the key physical and chemical properties of 2,3-Dichlorotoluene is provided in

the table below for easy reference.

Property Value Source

Molecular Formula C₇H₆Cl₂ [2]

Molecular Weight 161.03 g/mol [8]

Appearance Clear, colorless liquid [1][4]

Odor Toluene-like [1]

Melting Point 6 °C / 42.8 °F [2][4][8]

Boiling Point 207-208 °C / 404.6-406.4 °F [2][4][8]

Density 1.228 g/mL at 25 °C [2][3][8]

Flash Point 83 °C / 181.4 °F [4]

Water Solubility Insoluble [1][2][8]

Vapor Density 5.6 [4]

Experimental Protocols
Proper PPE is mandatory when handling 2,3-Dichlorotoluene to prevent exposure.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[1][4] A face

shield may also be necessary.
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[4]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if

working in a poorly ventilated area or when there is a risk of inhalation.[1] Follow OSHA

respirator regulations in 29 CFR 1910.134.[1]

Wash hands and any exposed skin thoroughly after handling.[4]

Use only in a well-ventilated area or outdoors.[4]

Avoid breathing mist, vapors, or spray.[4][7]

Keep away from heat, sparks, open flames, and hot surfaces.[1][4][5]

Keep containers tightly closed when not in use.[1][4]

Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,

weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[1]

Store in a tightly closed container.[1][4]

Store in a cool, dry, and well-ventilated area.[1][4]

Keep away from sources of ignition.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[1][4]

Emergency Procedures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1]

In case of skin contact: Get medical aid. Flush skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[1]
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If inhaled: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid. Do not use mouth-to-mouth

resuscitation.[1]

If ingested: Get medical aid. Do NOT induce vomiting. If the person is conscious and alert,

rinse their mouth and drink 2-4 cupfuls of milk or water.[1]

In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[1]

Contain the Spill: Use a spark-proof tool.[1] Absorb the spill with an inert material such as dry

sand, earth, or vermiculite.[1][9] Prevent runoff into storm sewers and ditches.[1]

Collect and Dispose: Place the absorbed material into a suitable, labeled chemical waste

container for disposal.[1][9]

Decontaminate: Clean the spill area thoroughly.

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

Use water spray to cool fire-exposed containers.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Hazards: During a fire, irritating and highly toxic gases such as hydrogen chloride and

carbon oxides may be generated.[1][4] Containers may explode when heated.[4]

Waste Disposal
Dispose of 2,3-Dichlorotoluene and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[4] Do not allow this chemical to

enter the environment.[4] Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and ensure complete and accurate classification.[10]
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Visualization
The following diagram illustrates the logical workflow for the safe handling and storage of 2,3-
Dichlorotoluene.
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Caption: Workflow for Safe Handling of 2,3-Dichlorotoluene.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105489?utm_src=pdf-body
https://www.benchchem.com/product/b105489?utm_src=pdf-body
https://www.benchchem.com/product/b105489?utm_src=pdf-body-img
https://www.benchchem.com/product/b105489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b105489?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://www.chembk.com/en/chem/2,3-Dichlorotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4265049.htm
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-3-dichlorotoluene.pdf
https://www.tcichemicals.com/IN/en/p/D1805
https://www.tcichemicals.com/IN/en/p/D1805
https://bg.cpachem.com/msds?num=SB38260&dnl=sd_-_2%2C3-Dichlorotoluene_CAS_32768-54-0_%28SB38260%29_%28EU%29.pdf
https://www.chemwhat.com/23-dichlorotoluene-cas-32768-54-0/
https://store.apolloscientific.co.uk/storage/msds/OR3753_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC163282500&countryCode=US&language=en
https://www.benchchem.com/product/b105489#handling-and-storage-procedures-for-2-3-dichlorotoluene
https://www.benchchem.com/product/b105489#handling-and-storage-procedures-for-2-3-dichlorotoluene
https://www.benchchem.com/product/b105489#handling-and-storage-procedures-for-2-3-dichlorotoluene
https://www.benchchem.com/product/b105489#handling-and-storage-procedures-for-2-3-dichlorotoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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